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Compound of Interest

Compound Name: Casein Kinase inhibitor A86

Cat. No.: B1576201 Get Quote

Essential Safety and Handling Guide for Casein
Kinase Inhibitor A86
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Casein Kinase inhibitor A86. The following procedural

guidance is designed to ensure the safe and effective use of this compound in a laboratory

setting.

Physicochemical and Storage Information
Proper storage and handling of Casein Kinase inhibitor A86 are paramount to maintain its

stability and efficacy. The following table summarizes its key physicochemical properties and

recommended storage conditions.
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Property Value

Chemical Formula C₁₈H₂₅FN₆

Molecular Weight 344.43 g/mol

CAS Number 2079069-01-3

Appearance Solid

Storage (Powder) -20°C for 3 years, 4°C for 2 years

Storage (In Solvent) -80°C for 6 months, -20°C for 1 month

Personal Protective Equipment (PPE) and Safety
Precautions
While Casein Kinase inhibitor A86 is not classified as a hazardous substance, adherence to

standard laboratory safety protocols is crucial to minimize any potential risks.[1]

PPE Category Recommendation

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves.

Skin and Body Protection Impervious clothing, such as a lab coat.

Respiratory Protection

A suitable respirator should be used if ventilation

is inadequate or if handling large quantities of

the powder form, to avoid dust and aerosol

formation.

General Handling Precautions:

Avoid contact with eyes, skin, and clothing.[1][2]

Avoid inhalation of dust or aerosols.[1]

Use only in well-ventilated areas with an appropriate exhaust ventilation system.[1]
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Ensure a safety shower and eye wash station are readily accessible.[1]

Wash hands thoroughly after handling.

Emergency Procedures and First Aid
In the event of accidental exposure, immediate and appropriate first aid measures should be

taken.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek prompt

medical attention.[1]

Skin Contact

Rinse the affected skin area thoroughly with

large amounts of water. Remove contaminated

clothing and shoes. Call a physician.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth resuscitation.

Seek medical attention.[1]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician.[1]

Accidental Release and Disposal Plan
Accidental Release: In case of a spill, the following steps should be taken:

Evacuate personnel from the immediate area.[1]

Ensure adequate ventilation.[1]

Wear full personal protective equipment, including respiratory protection.[1]
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For solutions, absorb the spill with a finely-powdered liquid-binding material such as

diatomite or universal binders.[1]

For powder spills, carefully sweep up the material, avoiding dust generation, and place it in a

suitable, sealed container for disposal.

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[1]

Disposal: Dispose of the substance and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[1] Do not allow the product to enter drains or

water courses.[1]

Experimental Protocols
Casein Kinase inhibitor A86 is a potent inhibitor of casein kinase 1α (CK1α), as well as CDK7

and CDK9, and has been shown to induce apoptosis in leukemia cells.[3][4] The following are

detailed methodologies for key experiments to assess its biological effects.

Cell Viability Assay (MTT Assay)
This protocol is used to assess the effect of Casein Kinase inhibitor A86 on cell proliferation.

Cell Seeding: Seed cells (e.g., MV4-11 leukemia cells) in a 96-well plate at a density of

5,000-10,000 cells per well in 100 µL of appropriate culture medium.

Compound Treatment: Prepare serial dilutions of Casein Kinase inhibitor A86 (e.g.,

concentrations ranging from 0.08 µM to 2 µM). Add the desired concentrations to the wells.

Include a vehicle control (e.g., DMSO).

Incubation: Incubate the plate for a specified period (e.g., 6.5 hours, as a starting point

based on initial findings, or longer periods such as 24, 48, 72 hours).[1]

MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C to allow for the

formation of formazan crystals.
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Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each

well to dissolve the formazan crystals.

Absorbance Reading: Mix thoroughly and read the absorbance at 570 nm using a microplate

reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide
Staining)
This flow cytometry-based assay is used to quantify apoptosis induced by Casein Kinase
inhibitor A86.

Cell Treatment: Seed cells in a 6-well plate and treat with various concentrations of Casein
Kinase inhibitor A86 and a vehicle control for the desired time.

Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension at

300 x g for 5 minutes.

Washing: Wash the cells twice with cold PBS.

Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶

cells/mL.

Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a new tube. Add 5 µL of

Annexin V-FITC and 5 µL of Propidium Iodide (PI) staining solution.

Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the

dark.

Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within

one hour.

Western Blot Analysis of Key Signaling Proteins
This protocol is for detecting changes in the expression of proteins such as p53, MYC, MDM2,

and MCL1 following treatment with Casein Kinase inhibitor A86.[4]
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Cell Lysis: After treatment with the inhibitor, wash the cells with cold PBS and lyse them in

RIPA buffer containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a BCA

protein assay.

Sample Preparation: Mix the protein lysates with Laemmli sample buffer and boil for 5-10

minutes.

SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-

polyacrylamide gel and separate by electrophoresis.

Protein Transfer: Transfer the separated proteins to a PVDF membrane.

Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room

temperature.

Primary Antibody Incubation: Incubate the membrane with primary antibodies against p53,

MYC, MDM2, MCL1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

Washing: Wash the membrane three times with TBST.

Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-

conjugated secondary antibody for 1 hour at room temperature.

Detection: Wash the membrane again with TBST and detect the protein bands using an

enhanced chemiluminescence (ECL) substrate and an imaging system.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway affected by Casein Kinase inhibitor
A86 and a general experimental workflow for its analysis.
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Caption: Signaling pathway of Casein Kinase inhibitor A86.
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Caption: Experimental workflow for A86 analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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